Cas no 885272-33-3 (6-(1-Methyl-piperidin-4-yl)-1H-indazole)

• Product Name: 6-(1-Methyl-piperidin-4-yl)-1H-indazole
• CAS No: 885272-33-3
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD04114674
• CID: 710892
• PubChem ID: 49760867
• Update Time: 2025-08-05

6-(1-Methyl-piperidin-4-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,6-(1-methyl-4-piperidinyl)-
• 6-(1-methylpiperidin-4-yl)-1H-indazole
• 6-(1-METHYL-PIPERIDIN-4-YL)-1H-INDAZOLE,
• 6-(1-Methyl-piperidin-4-yl)-1H-indazole
• 6-(1-Methyl-4-piperidinyl)-1H-indazole (ACI)
• MFCD04114674
• DTXSID60678284
• AB18774
• CS-0340979
• 6-(1-Methyl-piperidin-4-yl)-1H-indazole, AldrichCPR
• 885272-33-3

• MDL： MFCD04114674
• Inchi： 1S/C13H17N3/c1-16-6-4-10(5-7-16)11-2-3-12-9-14-15-13(12)8-11/h2-3,8-10H,4-7H2,1H3,(H,14,15)
• InChI Key： DCOCFWGGMOZSDR-UHFFFAOYSA-N
• SMILES： N1NC2C(=CC=C(C3CCN(C)CC3)C=2)C=1

Computed Properties

• Exact Mass: 215.14200
• Monoisotopic Mass: 215.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 31.9A^2

Experimental Properties

• PSA: 31.92000
• LogP: 2.31000

Additional information on 6-(1-Methyl-piperidin-4-yl)-1H-indazole

Introduction to 6-(1-Methyl-piperidin-4-yl)-1H-indazole (CAS No. 885272-33-3)

6-(1-Methyl-piperidin-4-yl)-1H-indazole, with the CAS number 885272-33-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structure of 6-(1-Methyl-piperidin-4-yl)-1H-indazole makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 6-(1-Methyl-piperidin-4-yl)-1H-indazole consists of an indazole core linked to a 1-methylpiperidine moiety. The indazole ring system is a heterocyclic aromatic compound with a nitrogen atom at the 1-position and a second nitrogen atom at the 5-position. The 1-methylpiperidine substituent adds a flexible and lipophilic group to the molecule, which can enhance its ability to interact with biological targets. This structural feature is particularly important for optimizing the pharmacokinetic properties of the compound, such as its solubility, permeability, and metabolic stability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-(1-Methyl-piperidin-4-yl)-1H-indazole. One of the most promising areas of study is its role in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective effects, 6-(1-Methyl-piperidin-4-yl)-1H-indazole has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This mechanism of action suggests that 6-(1-Methyl-piperidin-4-yl)-1H-indazole could be developed as a novel anti-cancer agent with broad-spectrum activity.

The pharmacological profile of 6-(1-Methyl-piperidin-4-yl)-1H-indazole has been further characterized through in vitro and in vivo studies. In vitro assays have demonstrated that this compound exhibits high selectivity and potency against specific targets, such as kinases and receptors involved in disease pathogenesis. In vivo studies using animal models have confirmed its efficacy in reducing disease symptoms and improving outcomes. These findings provide strong evidence for the therapeutic potential of 6-(1-Methyl-piperidin-4-yl)-1H-indazole and warrant further investigation in clinical trials.

The development of new drugs based on 6-(1-Methyl-piperidin-4-yl)-1H-indazole is an active area of research. Pharmaceutical companies and academic institutions are collaborating to optimize the chemical structure and pharmacological properties of this compound to enhance its therapeutic index and reduce potential side effects. Advanced techniques such as high-throughput screening, computational modeling, and structure-based drug design are being employed to identify lead compounds with improved efficacy and safety profiles.

In conclusion, 6-(1-Methyl-piperidin-4-yl)-1H-indazole (CAS No. 885272-33-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel drugs targeting neurological disorders and cancer. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its clinical utility, paving the way for future breakthroughs in medicine.